![molecular formula C21H21FN4O2S2 B3413840 N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide CAS No. 946274-29-9](/img/structure/B3413840.png)
N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide
Overview
Description
The compound “N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide” is a derivative of thiazolo[3,2-b][1,2,4]triazole . Thiazolo[3,2-b][1,2,4]triazoles are important heterocyclic compounds that have been studied for their significant biological and pharmacological properties .
Molecular Structure Analysis
The molecular structure of thiazolo[3,2-b][1,2,4]triazoles has been confirmed by 1H-NMR, 13C-NMR, 2D NMR, and LC-MS . The specific molecular structure of the requested compound is not available in the retrieved data.Scientific Research Applications
Anticancer Activity
Compounds containing the thiazolo[3,2-b][1,2,4]triazole moiety have been reported to exhibit anticancer activity . This suggests that our compound could potentially be used in the development of new anticancer drugs.
Antimicrobial Activity
Thiazolo[3,2-b][1,2,4]triazoles have shown antimicrobial properties . This indicates that our compound could be explored for its potential use in combating various microbial infections.
Analgesic and Anti-inflammatory Activities
These compounds have also been found to possess analgesic and anti-inflammatory activities . This suggests that our compound could be used in the development of new pain relief and anti-inflammatory medications.
Antioxidant Activity
Thiazolo[3,2-b][1,2,4]triazoles have demonstrated antioxidant properties . This implies that our compound could be investigated for its potential use in managing oxidative stress-related conditions.
Antiviral Activity
Compounds with the thiazolo[3,2-b][1,2,4]triazole moiety have shown antiviral activity . This suggests that our compound could be used in the development of new antiviral drugs.
Enzyme Inhibition
These compounds have been found to inhibit various enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . This indicates that our compound could be explored for its potential use in the treatment of diseases related to these enzymes.
Antitubercular Agents
Thiazolo[3,2-b][1,2,4]triazoles have been reported to act as antitubercular agents . This suggests that our compound could potentially be used in the development of new treatments for tuberculosis.
Drug Design and Discovery
The structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, which have profound importance in drug design, discovery, and development . This implies that our compound could be used as a scaffold in the design and development of new drugs for the treatment of multifunctional diseases.
Future Directions
Thiazolo[3,2-b][1,2,4]triazoles have attracted strong interest in medicinal chemistry due to their significant biological and pharmacological properties . Future research could focus on synthesizing compounds containing the thiazolo[3,2-b][1,2,4]triazole ring with variable substituents as target structures and evaluating their biological activities .
properties
IUPAC Name |
N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2,4,6-trimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN4O2S2/c1-13-10-14(2)19(15(3)11-13)30(27,28)23-9-8-16-12-29-21-24-20(25-26(16)21)17-6-4-5-7-18(17)22/h4-7,10-12,23H,8-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSEQOFSJFUXHHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CC=C4F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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